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Compound of Interest

Compound Name: 1-Methylpiperidine-4-carbaldehyde

Cat. No.: B1315063

Molecular Formula: C7H13NO

Audience: Researchers, scientists, and drug development professionals.

Abstract

This technical guide provides a comprehensive overview of 1-Methylpiperidine-4-
carbaldehyde (C7H13NO), a heterocyclic aldehyde of significant interest in organic synthesis
and medicinal chemistry. This document consolidates key information on its chemical and
physical properties, provides a detailed experimental protocol for its synthesis, and explores its
applications, particularly in the development of novel therapeutics. Spectroscopic data, safety
and handling information, and a visualization of a relevant biological signaling pathway are
included to offer a thorough resource for laboratory and research applications.

Chemical and Physical Properties

1-Methylpiperidine-4-carbaldehyde, also known as N-Methylpiperidine-4-carboxaldehyde, is
a colorless to pale yellow liquid.[1] It serves as a versatile building block in organic synthesis,
allowing for the introduction of the N-methylpiperidine moiety into more complex molecules.[1]

Table 1: Physicochemical Properties of 1-Methylpiperidine-4-carbaldehyde
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Property Value Source
Molecular Formula C7H13NO
Molecular Weight 127.18 g/mol [1]
CAS Number 50675-21-3 [1]
Appearance Colorless to pale yellow liquid [1]
Boiling Point 173.1 £ 33.0 °C at 760 mmHg ChemSrc
Density 1.0+ 0.1 g/cm3 ChemSrc
Flash Point 53.0+14.8°C ChemSrc
pKa 8.61 + 0.10 (Predicted) Guidechem
Solubility Soluble in water and organic 1]
solvents

Table 2: Computed Properties of 1-Methylpiperidine-4-carbaldehyde

Property Value Source
Monoisotopic Mass 127.099714038 Da [1]
Topological Polar Surface Area  20.3 A2 [1]
Hydrogen Bond Acceptor

C)c;untg p 2 s
Heavy Atom Count 9 [1]

Synthesis of 1-Methylpiperidine-4-carbaldehyde

The synthesis of 1-Methylpiperidine-4-carbaldehyde can be achieved through a two-step
process starting from 1-methylisonipecotic acid hydrochloride. The first step involves the
esterification of the carboxylic acid to form methyl 1-methylpiperidine-4-carboxylate. The
subsequent step is the reduction of this ester to the desired aldehyde using a suitable reducing
agent such as Diisobutylaluminium hydride (DIBAL-H).

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://www.benchchem.com/product/b1315063?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/1-Methylpiperidine-4-carboxylic-acid
https://www.benchchem.com/product/b1315063?utm_src=pdf-body
https://www.benchchem.com/product/b1315063?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory
Check Availability & Pricing

Experimental Protocol: Synthesis of Methyl 1-
methylpiperidine-4-carboxylate
This procedure is adapted from a known method for the synthesis of the methyl ester of 1-

methylisonipecotic acid.[2]

Workflow for the Synthesis of Methyl 1-methylpiperidine-4-carboxylate
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Starting Materials

E-Methylisonipecotic acid hydrochlorida (MethanoD El'hionyl chloride]

Reactio$

v

Gissolve starting material in MethanoD
Cool to -10 °C (ice-salt bathD
(Add Thionyl chloride dropwisadr

Allow to warm to 40 °C and stir for 2 hours

Work-up
v

Neutralize with Sodium carbonate (to pH ~8)

(Extract with Methylene chIoride]

Dry organic phase

Evaporate solvent
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Starting Material

(Methyl 1—methylpiperidine-4-carboxylate) Dry Toluene

Reaction

A4

Gissolve ester in dry Toluene]<
'
Gool to -78 °C (dry ice/acetone bathD
'
Gdd DIBAL-H solution dropwisa
;
(Stir at -78 °C for 2-3 hours)
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Filter the mixture
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carbaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
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molecular-formula-c7h13no]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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